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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative disperse dyes to Disperse
Red 151 for the coloration of polyester fibers. The selection of an appropriate dye is critical for
achieving desired performance characteristics, including color fastness and reproducibility,
which are essential in research and development settings. This document outlines the
performance of several alternative red disperse dyes, supported by available experimental
data, and provides detailed protocols for their application and evaluation.

Executive Summary

Disperse Red 151 is a double azo disperse dye used for dyeing polyester. While it provides a
brilliant red shade, the textile industry is continuously seeking alternatives with improved
fastness properties, better environmental profiles, and enhanced performance on various
polyester substrates, including microfibers. This guide explores azo, anthraquinone, and
benzodifuranone-based disperse dyes as potential alternatives, presenting a comparative
analysis of their performance.

Quantitative Performance Data

The following table summarizes the fastness properties of Disperse Red 151 and selected
alternatives on polyester. The ratings are based on standardized testing methods, with higher
values indicating better performance.
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Note: Fastness properties can vary depending on the specific substrate, depth of shade, and

dyeing process parameters.
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Experimental Protocols

Detailed methodologies for the dyeing of polyester and the evaluation of color fastness are
crucial for reproducible and comparable results. The following protocols are based on widely
accepted industry standards from the American Association of Textile Chemists and Colorists
(AATCC) and the International Organization for Standardization (ISO).

Polyester Dyeing Protocol (High-Temperature Method)

This protocol describes a standard high-temperature exhaust dyeing method for polyester
fabric.

o Preparation of Dyebath:

[e]

Set the liquor-to-goods ratio (e.g., 10:1).

o

Add a dispersing agent (e.g., 1 g/L).

[¢]

Add a pH buffer to maintain a pH of 4.5-5.5 (e.g., acetic acid).

[¢]

Pre-disperse the required amount of dye powder in a small amount of water before adding
to the dyebath.

e Dyeing Process:

o Introduce the polyester fabric into the dyebath at 60°C.

o

Raise the temperature to 130°C at a rate of 1.5°C per minute.

[¢]

Hold the temperature at 130°C for 45-60 minutes.

[¢]

Cool the dyebath down to 70°C at a rate of 2°C per minute.

[e]

Rinse the fabric thoroughly.
e Reduction Clearing:

o Prepare a fresh bath with:
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» Caustic Soda (2 g/L)

» Sodium Hydrosulfite (2 g/L)

o Treat the dyed fabric at 70-80°C for 15-20 minutes.
o Rinse the fabric with hot and then cold water.
o Neutralize with a weak acid if necessary.

o Dry the fabric.
Color Fastness Testing Protocols

e Light Fastness (AATCC Test Method 16.3 / ISO 105-B02):

o Principle: This test evaluates the resistance of the color to fading when exposed to an
artificial light source that mimics natural daylight.

o Apparatus: Xenon arc lamp, Blue Wool standards.

o Procedure: A specimen of the dyed fabric is exposed to the xenon arc light alongside a set
of Blue Wool standards (rated 1-8). The light fastness is rated by comparing the degree of
fading of the specimen to that of the Blue Wool standards.

e Wash Fastness (AATCC Test Method 61 / ISO 105-CO06):
o Principle: This test assesses the resistance of the color to laundering.

o Apparatus: Launder-Ometer or similar accelerated laundering machine, stainless steel
balls, multifiber test fabric.

o Procedure: The dyed specimen, in contact with a multifiber test fabric, is laundered in a
stainless steel canister containing a standardized detergent solution and stainless steel
balls. The test is run for a specified time and temperature. The color change of the
specimen and the staining of the multifiber fabric are evaluated using the Grey Scale.

e Sublimation Fastness (AATCC Test Method 117 / ISO 105-P01):
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o Principle: This test determines the resistance of the color to sublimation during heat
treatments.

o Apparatus: Heat press or sublimation tester.

o Procedure: A specimen of the dyed fabric is placed between two pieces of undyed
polyester fabric and subjected to a specific temperature (e.g., 180°C, 200°C, 220°C) for a
set time (e.g., 30 seconds). The color change of the specimen and the staining of the
adjacent undyed fabric are assessed using the Grey Scale.

Visualizations

Experimental Workflow for Polyester Dyeing and
Fastness Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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